Bio-inspired synthetic pathways and beyond: integrative chemistry
New Journal of Chemistry Pub Date: 2008-07-07 DOI: 10.1039/B802527B
Abstract
Herein are described some rational synthetic pathways for generating complex architectures with enhanced application in either optics, catalysis, phase separation or magnetism. The ability of integrative chemistry to scissor condensed matter at several length scales where final objects will be macroscopically one-dimensional (1D), two-dimensional (2D) or three-dimensional (3D) is discussed. In this general context, the first section deals with fibers generated either through
After briefly discussing some challenges that should be addressed in the future for “integrative chemistry”, we conclude that it should be seen as an “interdisciplinary tool box”, being a specific space of freedom where each chemist can express his or her own creativity through a rational approach.
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